Cas no 174063-94-6 (6,8-heneicosadiynoic acid)

• Product Name: 6,8-heneicosadiynoic acid
• CAS No: 174063-94-6
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 906034
• PubChem ID: 57370578
• Update Time: 2025-04-19

6,8-heneicosadiynoic acid Chemical and Physical Properties

Names and Identifiers

• 6,8-heneicosadiynoic acid
• henicosa-6,8-diynoic acid
• 6,8-HENEICOSADIYNOIC ACID, 98%,
• SCHEMBL413126
• 174063-94-6
• DTXSID70724726

• Inchi： 1S/C21H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h2-12,17-20H2,1H3,(H,22,23)
• InChI Key： SCBFOODINFRHED-UHFFFAOYSA-N
• SMILES： OC(CCCCC#CC#CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 318.25602
• Monoisotopic Mass: 318.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3